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Compound of Interest

Compound Name: 4'-Aminooctanophenone
CAS No.: 63884-78-6
Cat. No.: B1215662
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
Introduction

4'-Aminooctanophenone is a chemical compound of interest in various fields, including
pharmaceutical research and organic synthesis. Its structure, featuring a long alkyl chain, a
keto group, and an amino group on a phenyl ring, imparts specific chemical properties that
necessitate a multi-faceted analytical approach for comprehensive characterization. This
document provides detailed application notes and robust protocols for the qualitative and
guantitative analysis of 4'-Aminooctanophenone, ensuring scientific integrity and enabling
reproducible results. The methodologies described herein are grounded in established
analytical principles and adapted for the specific attributes of this molecule.

Physicochemical Properties
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A foundational understanding of the physicochemical properties of 4'-Aminooctanophenone is
crucial for method development.

Property Value Source
Molecular Formula C14H21NO PubChem[1]
Molecular Weight 219.32 g/mol PubChem[1]
XLogP3-AA 3.9 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem[1]
Rotatable Bond Count 7 PubChem[1]

High-Performance Liquid Chromatography (HPLC)
for Purity Assessment and Quantification

Expertise & Experience: HPLC is the cornerstone for assessing the purity of 4'-
Aminooctanophenone and for its quantification in various matrices. A reversed-phase method
is most suitable, given the compound's moderate hydrophobicity (XLogP3-AA of 3.9)[1]. The
aromatic ring provides a strong chromophore for UV detection. The selection of a C18 column
offers excellent retention and separation from potential non-polar and polar impurities. The
mobile phase, a mixture of acetonitrile and water with a mild acid modifier like acetic or formic
acid, ensures good peak shape and ionization for potential mass spectrometry coupling.

Experimental Workflow: HPLC Analysis

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-characterization-of-4-aminooctanophenone
https://pubchem.ncbi.nlm.nih.gov/compound/44965
https://pubchem.ncbi.nlm.nih.gov/compound/44965
https://pubchem.ncbi.nlm.nih.gov/compound/44965
https://pubchem.ncbi.nlm.nih.gov/compound/44965
https://pubchem.ncbi.nlm.nih.gov/compound/44965
https://pubchem.ncbi.nlm.nih.gov/compound/44965
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-characterization-of-4-aminooctanophenone
https://www.benchchem.com/product/b1215662/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-characterization-of-4-aminooctanophenone
https://pubchem.ncbi.nlm.nih.gov/compound/44965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Sample & Mobile Phase Preparation

Weigh 1 mg of
4-Aminooctanophenone
Y

Prepare Mobile Phase A: Dissolve in 1 mLof )

Water +0.1% Formic Acid 50:50 Acetonitrile:Water ]

Data Analysis
Prepare Mobile Phase B:
Acetonitrile + 0.1% Formic Acid
' Quantify using
Diluted Sample Calibration Curve

HPLC System
Y 4
Equilibrate C18 Column Inject 5 L of SampIHsocrallc or Gradient EImiaD—»@v Detection at ~245 nm Integrate Peak Area Determine Purity (%)

— e el e e

Data Analysis
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4'-Aminooctanophenone Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Aminooctoylphenone | C14H21NO | CID 44965 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols for the Analytical
Characterization of 4'-Aminooctanophenone]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1215662/docs#application-notes-and-protocols-
for-the-analytical-characterization-of-4-aminooctanophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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